3-(1,1,2,2,2-Pentafluoroethyl)pyridin-2-amine;hydrochloride

• IUPAC Name: 3-(1,1,2,2,2-pentafluoroethyl)pyridin-2-amine;hydrochloride
• InChI: InChI=1S/C7H5F5N2.ClH/c8-6(9,7(10,11)12)4-2-1-3-14-5(4)13;/h1-3H,(H2,13,14);1H
• InChI Key: WFGWQTATBGOKFE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)N)C(C(F)(F)F)(F)F.Cl
• Molecular Formula: C7H6ClF5N2
• Molecular Weight: 248.58 g/mol
• CAS No.: 2418692-81-4

Description

3-(1,1,2,2,2-Pentafluoroethyl)pyridin-2-amine;hydrochloride is a chemical compound with the CAS Number: 2418692-81-4. It has a molecular weight of 248.58. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The molecular formula of this compound is C7H5F5N2. The InChI representation of the molecule is InChI=1S/C7H5F5N2/c8-6(9,7(10,11)12)4-2-1-3-14-5(4)13/h1-3H,(H2,13,14).

Physical And Chemical Properties Analysis

The compound is a powder and is stored at room temperature. It has a melting point of 127-128 degrees Celsius.

Scientific Research Applications

Intramolecular Hydrogen Bonding and Tautomerism

Studies have explored the structural and chemical behavior of Schiff bases, which are closely related to pyridine derivatives. For example, the research on N-(2-pyridil)-salicylidene and N-(2-pyridil)-2-oxo-1-naphthylidene-methylamine provides insights into tautomeric equilibriums influenced by intramolecular hydrogen bonding in different solvents. This understanding is crucial for the design of molecules with specific electronic and photophysical properties, potentially relevant to the behavior of fluorinated pyridine derivatives (Nazır et al., 2000).

Synthesis and Reactivity of Fluorinated Compounds

The reactivity of fluorinated compounds, such as the addition of secondary amines to pentafluoropropene, leading to new fluorinating agents, has been extensively studied. These compounds are known for their efficiency in introducing fluorine atoms into organic molecules, a reaction mechanism that could be relevant for synthesizing or modifying compounds similar to 3-(1,1,2,2,2-Pentafluoroethyl)pyridin-2-amine;hydrochloride (Koroniak et al., 2006).

Fluorine in Synthesis of Pesticides

Fluorinated pyridine derivatives are significant in the synthesis of pesticides, highlighting the role of fluorine atoms in enhancing the biological activity of chemical agents. The review of the synthesis processes for 2,3-Dichloro-5-trifluoromethyl pyridine underscores the importance of fluorine-containing compounds in agricultural chemistry (Xin-xin, 2006).

Photophysical Properties of Pyridine Derivatives

Research into the polyarylation of pyridine, leading to the synthesis of pentaarylpyridine derivatives, provides insights into the design of molecules with specific photophysical properties. Such studies are relevant for developing new materials for optoelectronic applications, where the electronic properties of fluorinated pyridine derivatives could be advantageous (Doebelin et al., 2014).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements associated with the compound include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.